Cas no 1595-73-9 (3,5-Hexadiyn-2-one, 6-phenyl-)

• Product Name: 3,5-Hexadiyn-2-one, 6-phenyl-
• CAS No: 1595-73-9
• MF: C₁₂H₈O
• MW: 168.191323280334
• CID: 1338789
• Update Time: 2024-08-17

3,5-Hexadiyn-2-one, 6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Hexadiyn-2-one, 6-phenyl-

• Inchi： 1S/C12H8O/c1-11(13)7-5-6-10-12-8-3-2-4-9-12/h2-4,8-9H,1H3
• InChI Key： CQJVSYSNNXVTKY-UHFFFAOYSA-N
• SMILES： CC(=O)C#CC#CC1=CC=CC=C1

Computed Properties

• Exact Mass: 168.05754

Experimental Properties

• PSA: 17.07